N'-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide
Overview
Description
N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biological activity. In
Mechanism of Action
The mechanism of action of N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide is not fully understood. However, it has been suggested that the compound may inhibit the activity of enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide has been shown to have biochemical and physiological effects in vitro. One study found that the compound was able to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide was found to inhibit the migration and invasion of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide in lab experiments is its potential ability to inhibit the growth of cancer cells. This could be useful in the development of new cancer treatments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could make it difficult to optimize its effectiveness.
Future Directions
There are several future directions for research on N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide. One area of research could be to further investigate the compound's mechanism of action, which could lead to the development of more effective cancer treatments. Additionally, the compound could be studied for its potential applications in other areas of biomedical research, such as drug discovery and development. Finally, future research could focus on optimizing the synthesis method for N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide to improve its yield and purity.
Synthesis Methods
The synthesis of N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide has been reported in the literature. The method involves the reaction of 3,5-dimethyl-1H-pyrazole-1-carbohydrazide with cyclohexanone in the presence of acetic acid and sodium acetate. The resulting product is then treated with acetic anhydride and hydrochloric acid to yield N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide.
Scientific Research Applications
N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide has been studied for its potential applications in scientific research. One study investigated the compound's ability to inhibit the growth of cancer cells in vitro. The results showed that N-cyclohexylidene-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide was able to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and colon cancer cells.
properties
Molecular Formula |
C14H22N4O |
|---|---|
Molecular Weight |
262.35 g/mol |
IUPAC Name |
N-(cyclohexylideneamino)-3-(3,5-dimethylpyrazol-1-yl)propanamide |
InChI |
InChI=1S/C14H22N4O/c1-11-10-12(2)18(17-11)9-8-14(19)16-15-13-6-4-3-5-7-13/h10H,3-9H2,1-2H3,(H,16,19) |
InChI Key |
NZWVAGBKBMUTLH-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NN1CCC(=O)NN=C2CCCCC2)C |
Canonical SMILES |
CC1=CC(=NN1CCC(=O)NN=C2CCCCC2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(4-Morpholinylcarbonyl)-1-piperazinyl]-3-(2-naphthyloxy)-2-propanol](/img/structure/B289055.png)
![1-[1-(mesitylsulfonyl)-3,5-dimethyl-1H-pyrazol-4-yl]ethanone](/img/structure/B289063.png)
![1-{1-[(2,4-dimethylphenyl)sulfonyl]-3,5-dimethyl-1H-pyrazol-4-yl}ethanone](/img/structure/B289064.png)
![1-{1-[(3,4-dimethylphenyl)sulfonyl]-3,5-dimethyl-1H-pyrazol-4-yl}ethanone](/img/structure/B289065.png)
![1-{3,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-1H-pyrazol-4-yl}ethanone](/img/structure/B289066.png)
![4-chloro-3,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole](/img/structure/B289072.png)
![4-{[4-(3-Bromobenzoyl)-1-piperazinyl]sulfonyl}morpholine](/img/structure/B289090.png)
![ethyl 6-bromo-5-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy]-1-methyl-2-[(phenylthio)methyl]-1H-indole-3-carboxylate](/img/structure/B289113.png)